Cas no 189831-71-8 (Benzaldehyde,2-ethoxy-3,4-dimethoxy-)
189831-71-8 structure
Product Name:Benzaldehyde,2-ethoxy-3,4-dimethoxy-
CAS No:189831-71-8
MF:C11H14O4
MW:210.226463794708
CID:115718
PubChem ID:45094212
Update Time:2025-04-18
Benzaldehyde,2-ethoxy-3,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2-ethoxy-3,4-dimethoxy-
- 2-ethoxy-3,4-dimethoxybenzaldehyde
- Benzaldehyde, 2-ethoxy-3,4-dimethoxy- (9CI)
- Benzaldehyde, 2-ethoxy-3,4-dimethoxy-
- SCHEMBL8506220
- DTXSID70667265
- 189831-71-8
-
- Inchi: 1S/C11H14O4/c1-4-15-10-8(7-12)5-6-9(13-2)11(10)14-3/h5-7H,4H2,1-3H3
- InChI Key: WCJDXLZWAYDUFA-UHFFFAOYSA-N
- SMILES: O(CC)C1C(C=O)=CC=C(C=1OC)OC
Computed Properties
- Exact Mass: 210.08922
- Monoisotopic Mass: 210.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8A^2
- XLogP3: 1.7
Experimental Properties
- PSA: 44.76
Benzaldehyde,2-ethoxy-3,4-dimethoxy- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
189831-71-8 (Benzaldehyde,2-ethoxy-3,4-dimethoxy-) Related Products
- 86-51-1(2,3-Dimethoxybenzaldehyde)
- 42924-37-8(2-Ethoxy-4-methoxybenzaldehyde)
- 5556-84-3(2,3,5-Trimethoxybenzaldehyde)
- 4460-86-0(Asaraldehyde)
- 492-88-6(3-Ethoxysalicylaldehyde)
- 100256-89-1(3-Ethoxy-2-propoxybenzaldehyde)
- 2103-57-3(2,3,4-Trimethoxybenzaldehyde)
- 22924-16-9(2,4-Diethoxybenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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